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Compound of Interest

Compound Name: Acetyl-Hirudin (54-65) sulfated
Cat. No.: B15578928
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of
Acetyl-Hirudin (54-65) sulfated, a significant peptide fragment derived from hirudin. Hirudin, a
naturally occurring polypeptide found in the saliva of the medicinal leech (Hirudo medicinalis),
is a potent natural inhibitor of thrombin, a key enzyme in the coagulation cascade.[1][2] The
acetylated and sulfated 54-65 fragment is of particular interest as it binds to the anion-binding
exosite | of thrombin, playing a crucial role in its inhibitory activity.[1][3][4]

Molecular and Physical Data

The molecular properties of Acetyl-Hirudin (54-65) sulfated have been determined and are
summarized below. This information is critical for experimental design, analytical
characterization, and computational modeling.
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Parameter Value Source(s)
Molecular Weight 1590.62 g/mol 516171181
1589.61 g/mol [9]

1590.7 g/mol [1]

Molecular Formula CesHosN13029S [L151617118]

Ac-Gly-Asp-Phe-Glu-Glu-lle-
Amino Acid Sequence (3-letter)  Pro-Glu-Glu-Tyr(SOsH)-Leu- [1][9]
GIn-OH

Amino Acid Sequence (1-letter) Ac-GDFEEIPEE-Y(SOsH)-LQ [1119]

CAS Number 125441-00-1 [8][9]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The determination of the precise molecular weight of sulfated peptides like Acetyl-Hirudin (54-
65) requires specialized mass spectrometry techniques due to the labile nature of the sulfate
group.[10][11] The following protocol outlines a general methodology based on established
practices for analyzing sulfated peptides.

Objective: To determine the molecular weight of Acetyl-Hirudin (54-65) sulfated and confirm
its amino acid sequence and post-translational modification.

Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Qqg-
TOF) or an Orbitrap instrument, equipped with an electrospray ionization (ESI) source is
recommended.[12][13]

Methodology:
e Sample Preparation:

o Dissolve the lyophilized Acetyl-Hirudin (54-65) sulfated peptide in a suitable solvent,
typically a mixture of water and acetonitrile with a small percentage of formic acid to
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facilitate protonation.

o The final concentration should be optimized for the mass spectrometer being used,
generally in the low micromolar to high nanomolar range.

e Mass Spectrometry Analysis (Positive lon Mode):

o Full Scan MS: Acquire full scan mass spectra to identify the precursor ion of the sulfated
peptide. The expected m/z will depend on the charge state of the ion.

o Tandem MS (MS/MS): Select the precursor ion for fragmentation using an appropriate
method.

» Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD): These
methods often lead to the neutral loss of the SOs group (80 Da), which can be a
diagnostic indicator of sulfation.[10][12][14] While this confirms the presence of the
modification, it can make it difficult to pinpoint the exact location of the sulfation.

» Electron Transfer Dissociation (ETD) or Electron Capture Dissociation (ECD): These
fragmentation methods are often preferred for localizing labile post-translational
modifications as they tend to preserve the sulfate group on the amino acid side chain
while cleaving the peptide backbone.[11]

o Data Analysis:
o Analyze the full scan MS data to determine the experimental mass of the intact peptide.

o Examine the MS/MS spectra to confirm the peptide sequence and identify the
characteristic neutral loss of SOs.

o IfETD or ECD data is available, analyze the fragment ions to confirm the sulfation site on
the tyrosine residue.

Experimental Workflow

The following diagram illustrates a typical workflow for the characterization of sulfated peptides
by mass spectrometry.
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Workflow for Mass Spectrometry Analysis of Sulfated Peptides.

Mechanism of Action: A Direct Interaction

Acetyl-Hirudin (54-65) sulfated functions as a direct inhibitor of thrombin.[5] It achieves this
by binding to the anion-binding exosite | of thrombin, which is a site distinct from the enzyme's
catalytic active site.[1][3][4] This interaction is crucial for the recognition and binding of many of
thrombin's substrates, including fibrinogen. By occupying this exosite, the hirudin fragment
effectively blocks these interactions, thereby inhibiting thrombin's procoagulant activities. The
sulfation of the tyrosine residue within this peptide fragment is known to significantly enhance
its binding affinity to thrombin's exosite 1.[4]

The interaction between Acetyl-Hirudin (54-65) sulfated and thrombin is a direct binding
event rather than a complex signaling pathway. The following diagram illustrates this
straightforward inhibitory relationship.
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Inhibitory Mechanism of Acetyl-Hirudin (54-65) sulfated on Thrombin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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